Cas no 2680891-03-4 (2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid)

• Product Name: 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid
• CAS No: 2680891-03-4
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 6423632
• PubChem ID: 165935722
• Update Time: 2025-05-26

2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7015468
• 2-{benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid
• 2680891-03-4
• 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid

• Inchi： 1S/C13H15F3N2O3/c14-13(15,16)12(21)17-6-7-18(9-11(19)20)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,17,21)(H,19,20)
• InChI Key： JGDYOZDVELTOPP-UHFFFAOYSA-N
• SMILES： FC(C(NCCN(CC(=O)O)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 304.10347683g/mol
• Monoisotopic Mass: 304.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid

Introduction to 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid (CAS No. 2680891-03-4)

2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid, identified by the CAS number 2680891-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of both benzyl and trifluoroacetamide functional groups in its molecular structure contributes to its versatility, enabling diverse applications in synthetic chemistry and medicinal chemistry.

The molecular formula of 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid can be represented as C₁₄H₁₈FNO₃. This formula highlights the presence of nitrogen, oxygen, and fluorine atoms, which are critical for its reactivity and potential biological interactions. The trifluoroacetamide moiety, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable component in the design of bioactive compounds. The benzyl group, on the other hand, provides additional sites for chemical modification and interaction with biological targets.

In recent years, 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid has been studied for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may interact with various biological pathways, making it a candidate for applications in areas such as inflammation modulation, enzyme inhibition, and signal transduction. The trifluoroacetamide group is particularly interesting because it can influence the electronic properties of the molecule, affecting its binding affinity to biological receptors.

One of the most compelling aspects of 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid is its synthetic utility. The presence of both amine and carboxylic acid functionalities allows for further derivatization, enabling the creation of a wide range of analogs with tailored properties. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly impact the efficacy and selectivity of a drug candidate. Researchers have leveraged these properties to develop intermediates for more complex molecules, demonstrating the compound's importance as a building block in synthetic chemistry.

Recent studies have explored the pharmacological potential of derivatives inspired by 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid. For instance, modifications aimed at enhancing solubility or improving bioavailability have been investigated, yielding compounds with improved pharmacokinetic profiles. Additionally, computational modeling has been used to predict how different structural variations might affect binding interactions with target proteins. These approaches highlight the compound's relevance in modern drug discovery strategies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced metabolic stability and altered pharmacokinetic properties. In the case of 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid, the trifluoroacetamide group is expected to contribute to these effects, potentially improving the compound's half-life and reducing susceptibility to enzymatic degradation. This makes it an attractive scaffold for developing long-acting therapeutics.

Moreover, the benzyl group provides a handle for further functionalization through techniques such as coupling reactions or selective modifications. This versatility allows chemists to explore diverse chemical space efficiently, increasing the likelihood of identifying novel bioactive molecules. The combination of these features makes 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid a valuable asset in both academic research and industrial drug development.

In conclusion, 2-{Benzyl[2-(trifluoroacetamido)ethyl]amino}acetic acid (CAS No. 2680891-03-4) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the benzyl and trifluoroacetamide moieties, contribute to its versatility as a synthetic intermediate and its potential as a lead molecule for drug discovery. As research continues to uncover new applications and derivatives, this compound is likely to remain at the forefront of efforts to develop innovative therapeutic agents.